3-Chloro-4-isocyanatobenzenesulfonamide

• Molecular Formula: C7H5ClN2O3S
• Molecular Weight: 232.64 g/mol
• IUPAC Name: 3-chloro-4-isocyanatobenzenesulfonamide
• InChI: InChI=1S/C7H5ClN2O3S/c8-6-3-5(14(9,12)13)1-2-7(6)10-4-11/h1-3H,(H2,9,12,13)
• InChI Key: MIDQXMVLGBXEMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)Cl)N=C=O

Description

3-Chloro-4-isocyanatobenzenesulfonamide is a benzenesulfonamide derivative featuring a chlorine substituent at the 3-position and an isocyanate group (-NCO) at the 4-position. This compound belongs to a class of sulfonamides known for their versatility in pharmaceutical and agrochemical applications due to their reactive functional groups.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs and their differentiating features include:

Compound Name	Substituents/Functional Groups	Key Properties/Applications	References
4-Chlorobenzenesulfonyl isocyanate	Cl (4-position), -SO₂-NCO	Precursor for urea/thiourea derivatives
3-Chloro-4-fluorobenzenesulfonamide	Cl (3), F (4), -SO₂NH₂	Enhanced electronic effects (F as EWG)
4-Chloro-3-nitrobenzenesulfonamide	Cl (4), NO₂ (3), -SO₂NH₂	High reactivity (nitro as strong EWG)
Compound 11 ()	Cl (4), thioether, imidazole-thione	Melting point: 177–180°C; potential biologics
3-Chloro-4-[3-(4-methoxyphenyl)-5-oxoimidazolidin-1-yl]benzenesulfonamide	Cl (3), imidazolidinone (4)	Pharmacophore diversity (heterocyclic moiety)

Reactivity and Electronic Effects

• Isocyanate vs. Sulfonyl Chloride : 3-Chloro-4-isocyanatobenzenesulfonamide’s isocyanate group is more reactive toward nucleophiles (e.g., amines, alcohols) compared to sulfonyl chlorides (e.g., 3-chloro-4-fluorobenzenesulfonyl chloride in ), which are typically used to form sulfonamides via amine reactions .
• Electron-Withdrawing Groups (EWGs) : The fluorine in 3-chloro-4-fluorobenzenesulfonamide () and the nitro group in 4-chloro-3-nitrobenzenesulfonamide () alter electronic density. The isocyanate group in the target compound is less electron-withdrawing than nitro but more reactive than fluorine, influencing both stability and reaction pathways .

Physical Properties

• Melting Points : Analogs with bulky substituents (e.g., Compound 11 in , with a thioether and imidazole-thione) exhibit higher melting points (177–180°C) due to increased molecular rigidity and intermolecular interactions. Simpler derivatives like 4-chlorobenzenesulfonamide () likely have lower melting points .
• Solubility : The isocyanate group may reduce aqueous solubility compared to sulfonamides with polar substituents (e.g., -NH₂ or -OH). Fluorine substitution () could enhance lipid solubility, impacting bioavailability .